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Cat. No.: B609996

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial data for Zimlovisertib in
the treatment of hidradenitis suppurativa (HS) against other therapeutic alternatives. The
information is intended for researchers, scientists, and professionals in drug development to
facilitate an objective evaluation of Zimlovisertib's performance and potential.

Executive Summary

Zimlovisertib, an oral inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), has
been investigated for the treatment of moderate-to-severe hidradenitis suppurativa. Clinical trial
data from a Phase 2a study (NCT04092452) demonstrated that Zimlovisertib did not achieve
a statistically significant improvement in the primary endpoint, the Hidradenitis Suppurativa
Clinical Response (HISCR), at week 16 compared to placebo.[1][2][3] In the same study,
another kinase inhibitor, brepocitinib (a JAK1/TYK2 inhibitor), showed a greater clinical
response.[1][3] This guide presents the available data for Zimlovisertib in comparison to
established treatments such as the TNF-a inhibitor adalimumab and the IL-17A inhibitor
secukinumab, providing a detailed overview of their respective clinical trial protocols and
outcomes.

Data Presentation: Comparative Efficacy and Safety

The following tables summarize the key quantitative data from the clinical trials of
Zimlovisertib and its comparators.
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Table 1: Efficacy of Zimlovisertib and Comparators in Moderate-to-Severe Hidradenitis

Suppurativa
. . Efficacy
Treatment Mechanism of Primary Placebo
. . ) Outcome at
(Trial) Action Endpoint Response
Week 12/16
Zimlovisertib o HiSCR at Week
IRAK4 Inhibitor 34.0% (16/47)[1]  33.3% (16/48)[1]
(NCT04092452) 16
Brepocitinib JAKL/TYK2 HiISCR at Week
o 51.9% (27/52)[1] 33.3% (16/48)[1]
(NCT04092452) Inhibitor 16
Ropsacitinib . HiSCR at Week
TYK2 Inhibitor 37.0% (17/46)[1]  33.3% (16/48)[1]
(NCT04092452) 16
Adalimumab o HiSCR at Week
TNF-a Inhibitor 41.8% 26.0%
(PIONEER I) 12
Adalimumab . HiSCR at Week
TNF-a Inhibitor 58.9% 27.6%
(PIONEER 1I) 12
Secukinumab
300 mg every 2 . HiSCR at Week
IL-17A Inhibitor 45.0%[4] 33.7%[4]
weeks 16
(SUNSHINE)
Secukinumab
300 mg every 4 o HiSCR at Week
IL-17A Inhibitor 41.5%[4] 33.7%[4]
weeks 16
(SUNSHINE)
Secukinumab
300 mg every 2 o HiSCR at Week
IL-17A Inhibitor 42.3%[4] 31.2%[4]
weeks 16
(SUNRISE)
Secukinumab
300 mg every 4 o HiSCR at Week
IL-17A Inhibitor 46.1%[4] 31.2%[4]
weeks 16
(SUNRISE)
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Table 2: Safety Overview of Zimlovisertib and Comparators

Most Common Treatment-Emergent

Treatment (Trial
( ) Adverse Events (TEAES)

) o Infections, skin disorders, and gastrointestinal
Zimlovisertib (NCT04092452) )
symptoms (most were mild)[1]

. Infections, skin disorders, and gastrointestinal
Brepocitinib (NCT04092452) )
symptoms (most were mild)[1]

o Infections, skin disorders, and gastrointestinal
Ropsacitinib (NCT04092452) )
symptoms (most were mild)[1]

] Headache, exacerbation of HS,
Adalimumab (PIONEER | & II) -
nasopharyngitis[5]

Headache, nasopharynagitis, fungal infections,
Secukinumab (SUNSHINE & SUNRISE) new-onset inflammatory bowel disease, and

worsening of hidradenitis[6]

Experimental Protocols
Zimlovisertib (NCT04092452)

o Study Design: A Phase 2a, multicenter, randomized, double-blind, placebo-controlled, 16-
week umbrella trial.[2][3]

o Participants: Adults with moderate-to-severe hidradenitis suppurativa.|[3]

« Intervention: Zimlovisertib 400 mg administered orally once daily.[3] The trial also included
arms for brepocitinib 45 mg once daily, ropsacitinib 400 mg once daily, and a matching
placebo.[3]

o Primary Endpoint: The percentage of participants achieving Hidradenitis Suppurativa Clinical
Response (HISCR) at week 16.[3][7] HISCR is defined as at least a 50% reduction in the
total abscess and inflammatory nodule (AN) count, with no increase in abscess count and no
increase in draining fistula count relative to baseline.[8][9][10]
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Adalimumab (PIONEER | & 1I)

o Study Design: Two Phase 3, multicenter, randomized, double-blind, placebo-controlled trials.
[11][12] Each trial consisted of a 12-week treatment period (Period A) and a subsequent 24-
week period (Period B).[11][12]

o Participants: Adults with moderate-to-severe hidradenitis suppurativa.[13]

« Intervention: Adalimumab 160 mg at week 0, 80 mg at week 2, and 40 mg weekly starting at
week 4.[12]

e Primary Endpoint: The percentage of participants achieving HISCR at week 12.[11]

Secukinumab (SUNSHINE & SUNRISE)

o Study Design: Two identical Phase 3, multicenter, randomized, double-blind, placebo-
controlled trials.[14][15]

 Participants: Adults with moderate-to-severe hidradenitis suppurativa.[15]

« Intervention: Subcutaneous secukinumab 300 mg administered every 2 weeks or every 4
weeks, compared to placebo.[15][16]

» Primary Endpoint: The proportion of patients achieving HISCR at week 16.[4]

Signaling Pathways and Mechanisms of Action

The pathophysiology of hidradenitis suppurativa involves a complex interplay of inflammatory
pathways. Zimlovisertib and its comparators target distinct components of these pathways.

Zimlovisertib and the IRAK4 Signaling Pathway

Zimlovisertib is an inhibitor of IRAK4, a key kinase in the Toll-like receptor (TLR) and IL-1
receptor (IL-1R) signaling pathways.[17][18] Overexpression of IRAK4 has been observed in
the skin lesions of patients with HS.[19] By blocking IRAK4, Zimlovisertib aims to reduce the
production of pro-inflammatory cytokines that contribute to the pathogenesis of HS.[17][18]
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Caption: IRAK4 signaling pathway in hidradenitis suppurativa and the inhibitory action of
Zimlovisertib.

Brepocitinib and the JAKISTAT Signaling Pathway

Brepocitinib inhibits both Janus Kinase 1 (JAK1) and Tyrosine Kinase 2 (TYK2), which are key
components of the JAK-STAT signaling pathway.[20] This pathway is crucial for the signaling of
numerous cytokines implicated in the inflammation characteristic of HS.[21][22]
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Caption: JAK1/TYK2 signaling pathway and the inhibitory action of Brepocitinib.

Experimental Workflow

The typical workflow for the clinical trials discussed in this guide is outlined below.
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Caption: Generalized workflow of the hidradenitis suppurativa clinical trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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